![molecular formula C17H20N6OS2 B2360644 N-(5-ethyl-1,3-thiazol-2-yl)-2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanylacetamide CAS No. 874467-71-7](/img/structure/B2360644.png)
N-(5-ethyl-1,3-thiazol-2-yl)-2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanylacetamide
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Description
N-(5-ethyl-1,3-thiazol-2-yl)-2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C17H20N6OS2 and its molecular weight is 388.51. The purity is usually 95%.
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Scientific Research Applications
Glutaminase Inhibition and Antitumor Properties
- Glutaminase Inhibition for Cancer Therapy : Some analogs of BPTES, a compound related to the chemical , have been synthesized and evaluated as kidney-type glutaminase (GLS) inhibitors. One specific analog demonstrated similar potency to BPTES in inhibiting GLS, showing potential as a therapeutic option for cancer treatment by attenuating the growth of lymphoma cells in vitro and in a mouse model (Shukla et al., 2012).
Antimicrobial Applications
- Antimicrobial Activity : Thiazolidin-4-one derivatives, structurally similar to the chemical , exhibited significant antimicrobial activity against various bacterial and fungal strains. These compounds were synthesized, and their structures were confirmed through spectral analysis, demonstrating potential as antimicrobial agents (Baviskar et al., 2013).
Synthesis and Pharmacological Evaluation
- Synthesis and Anticancer Evaluation : Research into structurally related N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides has shown promising results for new anticancer agents. The synthesized compounds underwent anticancer activity screening, demonstrating their potential as novel therapeutic options (Horishny et al., 2020).
Properties
IUPAC Name |
N-(5-ethyl-1,3-thiazol-2-yl)-2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6OS2/c1-4-14-9-18-16(26-14)19-15(24)10-25-17-20-21-22-23(17)13-7-5-12(6-8-13)11(2)3/h5-9,11H,4,10H2,1-3H3,(H,18,19,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAHQMCXUWRULKA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C(S1)NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)C(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N6OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.